2-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydron;chloride

• CAS No.: 25332-39-2
• Product Name: 2-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydron;chloride
• Molecular Formula: C19H23Cl2N5O
• Molecular Weight: 408.3 g/mol
• IUPAC Name: 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride
• Standard InChI: InChI=1S/C19H22ClN5O.ClH/c20-16-5-3-6-17(15-16)23-13-11-22(12-14-23)8-4-10-25-19(26)24-9-2-1-7-18(24)21-25;/h1-3,5-7,9,15H,4,8,10-14H2;1H
• Standard InChIKey: OHHDIOKRWWOXMT-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCN2C(=O)N3C=CC=CC3=N2)C4=CC(=CC=C4)Cl.Cl
• Canonical SMILES: [H+].C1CN(CCN1CCCN2C(=O)N3C=CC=CC3=N2)C4=CC(=CC=C4)Cl.[Cl-]
• Appearance: Powder
• Description: Trazodone Hydrochloride is the hydrochloride salt form of trazodone, a synthetic triazolopyridine derivative with antidepressant and sedative properties. Based on studies from animal models, trazodone selectively inhibits the re-uptake of serotonin by synaptosomes in the brain, thereby increasing serotonin levels in the synaptic cleft and potentiating serotonin activity. Trazodone is not a monoamine oxidase inhibitor and, unlike amphetamine-type drugs, does not stimulate the central nervous system. The sedative effect of trazodone is likely via alpha-adrenergic and mild histamine H1 blocking actions.; Trazodone hydrochloride is a hydrochloride salt prepared from equimolar amounts of trazodone and hydrogen chloride. It has a role as a serotonin uptake inhibitor, a H1-receptor antagonist, an adrenergic antagonist, a sedative and an antidepressant. It contains a trazodone.; A serotonin uptake inhibitor that is used as an antidepressive agent. It has been shown to be effective in patients with major depressive disorders and other subsets of depressive disorders. It is generally more useful in depressive disorders associated with insomnia and anxiety. This drug does not aggravate psychotic symptoms in patients with schizophrenia or schizoaffective disorders. (From AMA Drug Evaluations Annual, 1994, p309)
• Synonyms: AF 1161; AF-1161; AF1161; Apo Trazodone; Apo-Trazodone; Deprax; Desyrel; Gen Trazodone; Gen-Trazodone; Molipaxin; Novo Trazodone; Novo-Trazodone; Nu Trazodone; Nu-Trazodone; PMS Trazodone; PMS-Trazodone; ratio Trazodone; ratio-Trazodone; RatioTrazodone; Thombran; Tradozone; Trazodon Hexal; Trazodon neuraxpharm; Trazodon-neuraxpharm; Trazodone; Trazodone Hydrochloride; TrazodonNeuraxpharm; Trazon; Trittico
• Reference: 1: Stevens BJ, Frantz EM, Orlando JM, Griffith E, Harden LB, Gruen ME, Sherman; BL. Efficacy of a single dose of trazodone hydrochloride given to cats prior to; veterinary visits to reduce signs of transport- and examination-related anxiety. ; J Am Vet Med Assoc. 2016 Jul 15;249(2):202-7. doi: 10.2460/javma.249.2.202.; PubMed PMID: 27379596.
• PubChem Compound: 62935
• Last Modified: Nov 11 2021